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Performance Data and Comparison

The table below summarizes the available quantitative data for Zhan Catalyst-1B (also referred to as

complex 3) from a study where it was immobilized on mesoporous sieves [1].

Reaction
Type

Substrate
Conditions
(Solvent,
Temp)

Conversion /
Yield

TOF (h⁻¹) Ru Leaching

Ring-Closing
Metathesis

(RCM)

Diethyl
diallylmalonate

(DEDAM)

Various
solvents, 30

°C

Very rapid
conversion

~2,500 (at
10 min)

4% (Benzene),
9%

(Cyclohexane),
14% (DCM)

Ring-Closing
Metathesis

(RCM)

1,7-octadiene Cyclohexane,
30 °C

Slower
conversion

than DEDAM

Information
missing

0.04%

Metathesis Methyl oleate 30 °C Equilibrium

reached in 2h

~260 (at 30

min)

Information

missing
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Reaction
Type

Substrate
Conditions
(Solvent,
Temp)

Conversion /
Yield

TOF (h⁻¹) Ru Leaching

Metathesis Methyl 10-
undecenoate

30 °C ~65%
conversion

~35 (at 30
min)

Information
missing

ROMP Cyclooctene 30 °C 64-70% yield
(polymer)

Information
missing

Information
missing

Comparative Context: The study notes that the immobilized Zhan catalyst exhibited high activity and near

100% selectivity in all tested reactions, with features similar to other reported immobilized Hoveyda-

Grubbs catalysts [1]. Its key advantage lies in extremely low Ru leaching in non-polar solvents like

cyclohexane, which is crucial for pharmaceutical applications where metal contamination must be below 10

ppm [1].

Experimental Workflow and Protocol

The data comes from experiments where Zhan Catalyst-1B was heterogenized (immobilized on a solid

support) to facilitate catalyst recovery [1].

Catalyst Immobilization: Zhan Catalyst-1B was immobilized on mesoporous molecular sieves

MCM-41 and SBA-15 by stirring a toluene solution of the complex with the dried sieves for 30 minutes
at room temperature. The resulting solid was isolated and dried [1].

General Reaction Setup: Reactions were typically performed with a substrate-to-ruthenium (S/Ru)
molar ratio of 600 and a substrate concentration of 0.2 mmol/mL at 30 °C [1].

Product Analysis: Conversion and selectivity were determined by Gas Chromatography (GC). The
formation of high molecular weight polymers in ROMP was confirmed by measuring the molecular

weight (Mw and Mn) of the resulting polymer [1].

The following diagram illustrates the experimental workflow for using the immobilized Zhan catalyst, from

preparation to recycling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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